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Compound of Interest

Compound Name: 3-Phenylpropionylglycine

Cat. No.: B1224394

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and operational excellence.
This document provides a comprehensive, step-by-step guide for the safe disposal of 3-
Phenylpropionylglycine, ensuring compliance with safety regulations and fostering a secure
research environment.

Chemical Profile and Hazard Overview

3-Phenylpropionylglycine is a solid organic compound.[1] While specific hazard data can
vary by supplier, it is generally classified as a combustible solid and can cause serious eye
damage.[2] Therefore, it must be handled as hazardous waste, with stringent disposal
protocols in place to mitigate risks to personnel and the environment.
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Property Data Source
Chemical Name N-(3-Phenylpropionyl)glycine [1]
CAS Number 56613-60-6 [1]
Molecular Formula C11H13NOs3 [1]
Physical State Solid [1]

Combustible Solid, Causes
Hazards ) [2]
Serious Eye Damage (H318)

Storage Temperature 2-8°C

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE). This is the first line of defense against
chemical exposure.

Required Personal Protective Equipment (PPE):

o Eye Protection: Chemical splash goggles are mandatory to protect against the risk of serious

eye damage.[2][3]
e Hand Protection: Chemical-resistant gloves, such as nitrile gloves, must be worn.[4]

o Body Protection: A lab coat and closed-toe shoes are required to protect against skin
contact.[3][4]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe and compliant disposal of 3-
Phenylpropionylglycine.

Step 1: Waste Segregation

Proper segregation of chemical waste is critical to prevent dangerous reactions.
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» Do not mix 3-Phenylpropionylglycine with other chemical waste unless explicitly approved
by your institution's environmental health and safety (EHS) department.

« |t should be disposed of as a solid hazardous waste.[2][5]
Step 2: Containerization
The choice of waste container is crucial for safe storage and transport.

o Use a designated, leak-proof, and compatible container for solid chemical waste.[2][4] High-
density polyethylene (HDPE) containers are a suitable option.

e The container must have a secure, tight-fitting lid to prevent spills and exposure.[4]
Step 3: Labeling
Accurate and clear labeling is a regulatory requirement and essential for safety.

Label the waste container with the words "Hazardous Waste."

Clearly identify the contents as "3-Phenylpropionylglycine.”

Include the approximate quantity of the waste.

Note the date when the first of the waste was placed in the container.

Affix the appropriate hazard symbols (e.g., corrosive).
Step 4: Storage of Waste

Temporary storage of the hazardous waste container must be in a designated and controlled

area.

» Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.[2]

e The storage area should be clearly marked as a hazardous waste accumulation point.

Step 5: Final Disposal
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The final disposal of 3-Phenylpropionylglycine must be conducted by a licensed hazardous
waste disposal company.

» Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

e Do not attempt to dispose of 3-Phenylpropionylglycine in regular trash or down the drain.

[2]

e The most common and recommended method for the final disposal of solid organic chemical
waste is incineration at a permitted facility.[5]

Experimental Workflow and Decision Logic

The following diagrams illustrate the procedural flow for the disposal of 3-
Phenylpropionylglycine and the decision-making process for handling chemical waste.
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Disposal Workflow for 3-Phenylpropionylglycine
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Decision Logic for Laboratory Waste Segregation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Guide to the Safe Disposal of 3-
Phenylpropionylglycine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1224394#3-phenylpropionylglycine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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